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Compound of Interest

Compound Name:
5-Methylpicolinic acid

hydrochloride

Cat. No.: B169890 Get Quote

Technical Support Center: 5-Methylpicolinic Acid
Hydrochloride
An In-Depth Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 5-Methylpicolinic Acid Hydrochloride. As a

Senior Application Scientist, my goal is to provide you with a comprehensive, experience-driven

guide to ensure the safe and effective handling of this compound in your laboratory. This

document moves beyond mere procedural lists to explain the scientific reasoning behind each

recommendation, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Understanding the Compound - Hazard
Analysis
Before handling any chemical, a thorough understanding of its intrinsic properties and potential

hazards is paramount. 5-Methylpicolinic acid hydrochloride is a pyridine derivative and, as

such, requires careful management.

1.1: GHS Hazard Identification
Based on available Safety Data Sheets (SDS), 5-Methylpicolinic acid hydrochloride is

classified with the following hazards:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Irritation Category 1 / 2A
H318/H319: Causes serious

eye damage/irritation.[1][2][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1][2]

Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life.

This table summarizes the primary hazards. Always refer to the specific SDS provided by your

supplier for the most accurate and detailed information.

Expert Insight: The "Causes serious eye damage" classification (H318) is a critical warning.[3]

This indicates that eye contact can lead to irreversible damage, not just temporary irritation.

This fact alone dictates that the highest level of eye protection is not just recommended, but

mandatory.

1.2: Physical and Chemical Properties
Property Value Significance for Handling

Physical State Solid, crystalline powder
Potential for dust generation

and inhalation.

Water Solubility
960 g/L at 20 °C (for picolinic

acid)

High solubility means spills can

easily contaminate aqueous

environments.

Incompatibilities
Strong oxidizing agents, strong

bases, reducing agents, acids.

Co-storage or mixing with

these materials can lead to

violent reactions.

Hazardous Decomposition
Carbon oxides (CO, CO2),

Nitrogen oxides (NOx)

These toxic gases can be

released in a fire.[3][4]
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Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense
The selection of appropriate PPE is a non-negotiable aspect of laboratory safety. The choice of

PPE is directly dictated by the hazard analysis in Section 1.

2.1: Recommended PPE Protocol
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[5] A face shield should be worn in addition to goggles

when there is a risk of splashing or when handling larger quantities.

Skin Protection:

Gloves: Wear impervious gloves (e.g., nitrile) that have been inspected for integrity before

use. Dispose of contaminated gloves properly after use.[6]

Lab Coat: A standard laboratory coat is required. For procedures with a higher risk of

splashes, consider a chemically resistant apron over the lab coat.

Respiratory Protection: If engineering controls (like a fume hood) are not available or are

insufficient to control dust, a NIOSH-approved particulate respirator (e.g., N95) is necessary.

[6]

2.2: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Respiratory Protection

Start: 
 Handling 5-Methylpicolinic 

 acid hydrochloride

Potential for 
 dust generation?

Potential for 
 splashing?

No

Work in a certified 
 chemical fume hood

Wear NIOSH-approved 
 particulate respirator

Yes, and no hood 
 available

Wear chemical 
 safety goggles

No

Add face shield 
 over goggles

Yes

Wear nitrile gloves 
 and lab coat

Proceed with 
 experiment
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Spill of 5-Methylpicolinic 
 acid hydrochloride occurs

Assess Spill Size

Small Spill 
 (Contained, manageable)

Small

Large Spill 
 (Uncontained, significant hazard)

Large

Don appropriate PPE 
 (Goggles, Gloves, Respirator if needed)

Evacuate immediate area. 
 Alert others.

Call EHS/Emergency Response. 
 (e.g., 911)

Report incident to supervisor

Cover with inert absorbent material 
 (e.g., sand, vermiculite)

Carefully sweep/scoop into 
 a labeled hazardous waste container

Decontaminate the area 
 with a damp cloth

Dispose of all materials 
 as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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